Cas no 1531628-77-9 (sodium camptothecin)

• Product Name: sodium camptothecin
• CAS No: 1531628-77-9
• MF: C₂₀H₁₇N₂NaO₅
• MW: 388.349156141281
• CID: 5583699
• PubChem ID: 23667303
• Update Time: 2024-11-07

sodium camptothecin Chemical and Physical Properties

Names and Identifiers

• 25387-67-1
• Sodium (R)-2-hydroxy-2-(8-(hydroxymethyl)-9-oxo-9,11-dihydroindolizino[1,2-b]quinolin-7-yl)butanoate
• C20-H18-N2-O5.Na
• Camptothecin sodium salt
• 1531628-77-9
• NSC100880
• Camptothecin sodium
• (R)-2-Hydroxy-2-[[9,11-dihydro-8-(hydroxymethyl)-9-oxoindolizino[1,2-b]quinolin]-7-yl]butyric acid sodium salt
• CHEMBL80536
• Camptothecine sodium
• CHEBI:201804
• sodium camptothecin

• Inchi： 1S/C20H18N2O5.Na/c1-2-20(27,19(25)26)14-8-16-17-12(9-22(16)18(24)13(14)10-23)7-11-5-3-4-6-15(11)21-17;/h3-8,23,27H,2,9-10H2,1H3,(H,25,26);/q;+1/p-1/t20-;/m1./s1
• InChI Key： HPSUBMDJBRNXKK-VEIFNGETSA-M
• SMILES： [Na+].O[C@](C(=O)[O-])(CC)C1C=C2C3C(=CC4C=CC=CC=4N=3)CN2C(C=1CO)=O

Computed Properties

• Exact Mass: 388.10351593g/mol
• Monoisotopic Mass: 388.10351593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 736
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų